Cas no 828920-93-0 (2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]-)

• Product name: 2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]-
• CAS No: 828920-93-0
• MF: C₁₃H₁₄N₄OS
• MW: 274.34146
• CID: 680823
• PubChem ID: 71416801

2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-[5-(1-pyrrolidinyl)-2-thiazolyl]-
• N-(5-pyrrolidin-1-yl-1,3-thiazol-2-yl)pyridine-2-carboxamide
• 828920-93-0
• N-[5-(Pyrrolidin-1-yl)-1,3-thiazol-2-yl]pyridine-2-carboxamide
• DTXSID20836161

• Inchi： InChI=1S/C13H14N4OS/c18-12(10-5-1-2-6-14-10)16-13-15-9-11(19-13)17-7-3-4-8-17/h1-2,5-6,9H,3-4,7-8H2,(H,15,16,18)
• InChI Key： BDPOXDCJJPHICW-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=CN=C(S2)NC(=O)C3=CC=CC=N3

Computed Properties

• Exact Mass: 274.08883226g/mol
• Monoisotopic Mass: 274.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.4Ų